![molecular formula C16H14N2O5 B1240458 1-(1,3-Benzodioxol-5-yl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)urea](/img/structure/B1240458.png)
1-(1,3-Benzodioxol-5-yl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)urea
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Overview
Description
1-(1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)urea is a benzodioxine.
Scientific Research Applications
Antimicrobial Activity
- Synthesis and Antimicrobial Activity : Ureas synthesized from 1,3-Benzodioxol-5-yl and 2,3-dihydro-1,4-benzodioxin-6-yl structures have shown significant antimicrobial activity. These compounds demonstrated higher antibacterial activity compared to antifungal activity, particularly against Escherichia coli and Staphylococcus aureus (Reddy, Reddy, & Raju, 2003).
Cytokinins Adjuvant Activity
- Cytokinins Adjuvant Activity : Certain urea derivatives, including those related to 1,3-Benzodioxol-5-yl and 2,3-dihydro-1,4-benzodioxin-6-yl, have been studied for their potential adjuvant activity on cytokinins. These compounds showed a dual activity, including enhancing the kinase action of cytokinin receptors and inhibiting the cytokinin oxidase/dehydrogenase activity, which is crucial for plant growth regulation (Brunoni et al., 2021).
Anticancer Activity
- Anticancer Activity Studies : Derivatives of 1-(2,3-dihydro-5H-1,4-benzodioxepin-3-yl) have been synthesized and shown potential anticarcinogenic activity, particularly against the MCF-7 cancer cell line. This indicates the potential use of these compounds in the development of new anticancer drugs (Núñez et al., 2006).
Antibacterial and Lipoxygenase Inhibition
- Synthesis, Antibacterial, and Lipoxygenase Inhibition : Compounds with a 1,4-benzodioxin structure have been synthesized and shown promising antibacterial potential against various bacterial strains. Additionally, some of these compounds exhibited decent inhibition against the lipoxygenase enzyme, indicating their potential therapeutic application in inflammatory ailments (Abbasi et al., 2017).
Bacterial Biofilm Inhibition and Cytotoxicity
- Bacterial Biofilm Inhibition and Cytotoxicity : New derivatives of N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl) exhibited significant inhibitory action against bacterial biofilms, particularly for Escherichia coli and Bacillus subtilis. These compounds also displayed moderate cytotoxicity, which could be relevant in developing new antimicrobial therapies (Abbasi et al., 2020).
Properties
Molecular Formula |
C16H14N2O5 |
---|---|
Molecular Weight |
314.29 g/mol |
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)urea |
InChI |
InChI=1S/C16H14N2O5/c19-16(18-11-2-4-13-15(8-11)23-9-22-13)17-10-1-3-12-14(7-10)21-6-5-20-12/h1-4,7-8H,5-6,9H2,(H2,17,18,19) |
InChI Key |
XEOBUSLELWJDNO-UHFFFAOYSA-N |
SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)NC3=CC4=C(C=C3)OCO4 |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)NC3=CC4=C(C=C3)OCO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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